Cas no 1261786-28-0 (4-chloro-3-[3-(trifluoromethyl)phenyl]benzoic Acid)

• Product Name: 4-chloro-3-[3-(trifluoromethyl)phenyl]benzoic Acid
• CAS No: 1261786-28-0
• MF: C₁₄H₈ClF₃O₂
• MW: 300.660333633423
• MDL: MFCD18321772
• CID: 1219071
• PubChem ID: 52984140
• Update Time: 2025-07-28

4-chloro-3-[3-(trifluoromethyl)phenyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-[3-(trifluoromethyl)phenyl]benzoic Acid
• 4-CHLORO-3-(3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• 1261786-28-0
• DTXSID70680893
• A1-75461
• 6-Chloro-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• 6-Chloro-3'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid
• MFCD18321772
• 4-Chloro-3-(3-trifluoromethylphenyl)benzoic acid, 95%

• MDL： MFCD18321772
• Inchi： 1S/C14H8ClF3O2/c15-12-5-4-9(13(19)20)7-11(12)8-2-1-3-10(6-8)14(16,17)18/h1-7H,(H,19,20)
• InChI Key： PHGABTWFXORPDM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 300.016
• Monoisotopic Mass: 300.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls